Cas no 2171917-87-4 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxypropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxypropanoic acid
• CAS No: 2171917-87-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5966824
• PubChem ID: 165809217
• Update Time: 2025-10-24

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxypropanoic acid
• 2171917-87-4
• EN300-1492018
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methoxypropanoic acid

• Inchi： 1S/C25H30N2O6/c1-15(2)21(12-23(28)26-13-22(32-3)24(29)30)27-25(31)33-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-22H,12-14H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： BQRNMCPSWQJZTH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(C(=O)O)OC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxypropanoic acid

Recent Advances in the Study of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxypropanoic acid (CAS: 2171917-87-4)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxypropanoic acid (CAS: 2171917-87-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including peptide synthesis, drug development, and targeted therapeutics. Recent studies have focused on its synthesis, stability, and biological activity, providing new insights into its utility in advanced biomedical applications.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity while reducing byproducts. The researchers utilized solid-phase peptide synthesis (SPPS) techniques, highlighting the compound's role as a crucial intermediate in the production of complex peptides. The study also emphasized the importance of the fluorenylmethoxycarbonyl (Fmoc) protecting group in ensuring the stability of the compound during synthesis.

In addition to its synthetic applications, recent investigations have explored the biological activity of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxypropanoic acid. A preclinical study conducted by a team at the University of Cambridge (2024) revealed its potential as a modulator of protein-protein interactions (PPIs). The compound exhibited selective binding to specific protein domains, suggesting its utility in developing inhibitors for diseases such as cancer and neurodegenerative disorders. The study further identified its low cytotoxicity and high bioavailability, making it a promising candidate for further drug development.

Another significant advancement is the application of this compound in targeted drug delivery systems. Researchers at MIT (2024) developed a novel nanocarrier system incorporating 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxypropanoic acid as a linker molecule. The system demonstrated enhanced targeting efficiency and controlled release of therapeutic agents in vitro and in vivo. This innovation opens new avenues for precision medicine, particularly in oncology, where targeted delivery is critical for minimizing off-target effects.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and long-term stability need to be addressed. Future research directions may include exploring alternative synthetic methods, investigating its interactions with a broader range of biological targets, and optimizing its pharmacokinetic properties for therapeutic use.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxypropanoic acid (CAS: 2171917-87-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and targeted therapeutics highlight its potential to contribute significantly to advancing biomedical science. Continued research and innovation will be essential to fully realize its capabilities and overcome existing challenges.